Cas no 55746-49-1 (Propanoyl chloride, 2-(2,4,5-trichlorophenoxy)-)

• Product Name: Propanoyl chloride, 2-(2,4,5-trichlorophenoxy)-
• CAS No: 55746-49-1
• MF: C₉H₆Cl₄O₂
• MW: 287.954739093781
• CID: 351000
• PubChem ID: 71363977
• Update Time: 2025-04-19

Propanoyl chloride, 2-(2,4,5-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2-(2,4,5-trichlorophenoxy)-
• 2-(2,4,5-trichlorophenoxy)propanoyl chloride
• SCHEMBL11210274
• DTXSID30787478
• 55746-49-1

• Inchi： 1S/C9H6Cl4O2/c1-4(9(13)14)15-8-3-6(11)5(10)2-7(8)12/h2-4H,1H3
• InChI Key： VQKNUKBYXLCMRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(C(=O)Cl)C)Cl)Cl

Computed Properties

• Exact Mass: 285.91238
• Monoisotopic Mass: 285.912190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3